
A Comparative Guide to Sequential Extraction
Procedures for Arsenic(V) in Sediments

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Arsenic(5+)

CAS No.: 17428-41-0

Cat. No.: B090803

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of three widely used sequential extraction

procedures for the fractionation of Arsenic(V) in sediments: the Tessier, BCR (Community

Bureau of Reference), and Wenzel methods. The objective is to offer a validated, data-driven

resource for selecting the most appropriate method for specific research needs, complete with

detailed experimental protocols and performance comparisons.

Introduction to Sequential Extraction
Sequential extraction is a powerful analytical tool used to partition and quantify different forms

of elements, such as Arsenic(V), within a solid matrix like sediment. By using a series of

reagents with increasing strength, researchers can operationally define fractions of an element

that are associated with different geochemical phases of the sediment. This information is

crucial for assessing the mobility, bioavailability, and potential toxicity of contaminants.
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The Tessier, BCR, and Wenzel procedures are among the most frequently employed methods

for the sequential extraction of metals and metalloids in environmental samples. While they

share the common goal of fractionating elements, they differ in their specific reagents,

extraction conditions, and the number of fractions they isolate.

Performance Comparison
The selection of a sequential extraction procedure is critically dependent on its performance

characteristics, including recovery rate, selectivity, and reproducibility.
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Performance Metric Tessier Procedure BCR Procedure Wenzel Procedure

Total Recovery Rate

for Arsenic

92% - 102% in

certified reference

materials (MESS-4,

PACS-3).[1]

92.2% - 96.7% in

mining-polluted

sediments.[2] For

certified reference

material BCR 701,

recoveries for the

three fractions ranged

from 77% to 119%.[3]

High recovery

efficiency reported in

mine waste and forest

soils.[4]

Selectivity

Some studies suggest

limitations in

selectively targeting

specific phases, with

potential for

redistribution of

arsenic during

extraction.[5][6]

The BCR scheme has

been reported as

inappropriate for

detailed arsenic

fractionation in some

studies, though its first

step is considered

adequate for

estimating the most

mobile arsenic.[7]

The modified Wenzel

procedure is

suggested to provide

a more detailed and

appropriate binding

pattern for arsenic in

marine sediments

compared to the

modified BCR

method.

Reproducibility

Good reproducibility

has been reported for

intra-method

comparisons in

wetland and riverbed

sediments.[8]

Good reproducibility is

implied through its

standardization and

use in certifying

reference materials.

Good reproducibility

can be inferred from

its application in

various studies to

differentiate arsenic

fractions consistently.

[4][9]

Key Advantages

Widely used and well-

documented,

providing a large body

of comparative data.

Standardized

procedure with

certified reference

materials available for

validation.[3][10][11]

Specifically designed

and refined for arsenic

fractionation, offering

a more detailed

separation of arsenic

species.[9]

Key Limitations Potential for non-

selective extraction

and redistribution of

May not be suitable

for detailed arsenic

speciation as it was

Less historical data

available for

comparison compared
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arsenic among

fractions.[5][6]

originally designed for

heavy metals.[2][7]

to the Tessier and

BCR methods.

Experimental Protocols
The following sections provide detailed experimental protocols for the Tessier, BCR, and

Wenzel sequential extraction procedures as applied to sediment samples.

Tessier Sequential Extraction Protocol
This five-step procedure targets the following fractions:

F1: Exchangeable fraction: 1 g of sediment is extracted with 8 mL of 1 M MgCl₂, pH 7.0, for 1

hour at room temperature with continuous agitation.

F2: Carbonate-bound fraction: The residue from F1 is extracted with 8 mL of 1 M NaOAc, pH

5.0 (adjusted with acetic acid), for 5 hours at room temperature with continuous agitation.

F3: Fe-Mn oxide-bound fraction: The residue from F2 is extracted with 20 mL of 0.04 M

NH₂OH·HCl in 25% (v/v) acetic acid for 6 hours at 96°C with occasional agitation.[12]

F4: Organic matter-bound fraction: The residue from F3 is extracted with 3 mL of 0.02 M

HNO₃ and 5 mL of 30% H₂O₂, pH 2.0 (adjusted with HNO₃), for 2 hours at 85°C with

occasional agitation. A second 3 mL aliquot of 30% H₂O₂ (pH 2.0) is added and heated again

for 3 hours at 85°C. After cooling, 5 mL of 3.2 M NH₄OAc in 20% (v/v) HNO₃ is added and

the sample is agitated for 30 minutes.

F5: Residual fraction: The residue from F4 is digested with a mixture of concentrated HF and

HClO₄.

BCR Sequential Extraction Protocol
This three-step procedure, followed by a residual digestion, targets the following fractions:

Step 1: Acid-soluble/Exchangeable fraction: 1 g of sediment is extracted with 40 mL of 0.11

M acetic acid for 16 hours at room temperature with continuous agitation.[13]
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Step 2: Reducible fraction (bound to Fe-Mn oxides): The residue from Step 1 is extracted

with 40 mL of 0.1 M NH₂OH·HCl, adjusted to pH 2.0 with HNO₃, for 16 hours at room

temperature with continuous agitation.[13]

Step 3: Oxidizable fraction (bound to organic matter and sulfides): The residue from Step 2 is

treated twice with 10 mL of 8.8 M H₂O₂ at 85°C for 1 hour. After the second treatment and

evaporation to a small volume, 50 mL of 1 M NH₄OAc (pH 5.0) is added and the mixture is

agitated for 16 hours.

Residual fraction: The residue from Step 3 is digested with aqua regia (a mixture of

concentrated HCl and HNO₃).[13]

Wenzel Sequential Extraction Protocol
This five-step procedure is specifically optimized for arsenic fractionation:

F1: Non-specifically sorbed As: 1 g of sediment is extracted with 25 mL of 0.05 M (NH₄)₂SO₄

for 4 hours.

F2: Specifically sorbed As: The residue from F1 is extracted with 25 mL of 0.05 M NH₄H₂PO₄

for 16 hours.

F3: Amorphous and poorly-crystalline hydrous oxide-bound As: The residue from F2 is

extracted with 25 mL of 0.2 M NH₄-oxalate buffer (pH 3.25) in the dark for 4 hours.

F4: Crystalline hydrous oxide-bound As: The residue from F3 is extracted with 25 mL of 0.2

M NH₄-oxalate buffer and 0.1 M ascorbic acid at 96°C for 0.5 hours.

F5: Residual As: The residue from F4 is digested using a mixture of HNO₃ and H₂O₂.

Experimental Workflow Visualization
The following diagram illustrates the general workflow of a sequential extraction procedure.
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Sequential Extraction Workflow
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Caption: General workflow of a sequential extraction procedure for sediments.

Conclusion
The choice of a sequential extraction procedure for Arsenic(V) in sediments should be guided

by the specific research objectives, the nature of the sediment, and the available analytical

instrumentation. The Tessier and BCR methods offer the advantage of extensive historical data

for comparison, with the BCR procedure being standardized and supported by certified

reference materials. The Wenzel method, however, is specifically tailored for arsenic and may

provide a more detailed and accurate fractionation of its species. Researchers should carefully

consider the advantages and limitations of each method, as outlined in this guide, to ensure the

generation of reliable and meaningful data for their environmental and toxicological

assessments.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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